2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H17N5O3/c27-18(24-15-7-2-1-3-8-15)14-25-17-10-6-12-23-19(17)20(28)26(21(25)29)13-16-9-4-5-11-22-16/h1-12H,13-14H2,(H,24,27)
• InChI Key: XOZSWWHPHBUWMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C21H17N5O3
• Molecular Weight: 387.4 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the reaction conditions, and the yield. It might also discuss any challenges or innovations associated with the synthesis.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography or NMR spectroscopy to determine the compound’s molecular structure.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity, including its reactions with other compounds and its stability under various conditions.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and acidity.

Scientific Research Applications

Preparation and Biological Activities

Preparation of Triazolo[1,5-c]pyrimidines as Potential Antiasthma Agents

Researchers developed mediator release inhibitors by synthesizing 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, revealing their potential as antiasthma agents. The process involved reacting arylamidines with sodium ethyl formylacetate or ethyl propiolate to give pyrimidinones, followed by several chemical transformations. The synthesized compounds displayed promising activity, marking them for further pharmacological study (Medwid et al., 1990).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

A series of compounds were synthesized for their antimicrobial properties using citrazinic acid as a starting material. These compounds exhibited antibacterial and antifungal activities, showing the diverse potential of pyrimidine derivatives in creating effective antimicrobial agents (Hossan et al., 2012).

Synthesis and Evaluation of [18F]Imidazo[1,2-a]pyridines and [18F]Pyrazolo[1,5-a]pyrimidines

Compounds were synthesized with high affinity and selectivity for peripheral benzodiazepine receptors, demonstrating their potential in imaging studies related to neurodegenerative disorders using positron emission tomography (PET) (Fookes et al., 2008).

Synthesis and Application in Anti-inflammatory and Analgesic Activities

Anti-inflammatory Activity of Heterocyclic Systems

Pyridines, pyrimidinones, and oxazinones were synthesized as anti-inflammatory agents, demonstrating the chemical versatility in creating compounds with significant anti-inflammatory properties. The pharmacological screening indicated these compounds' effectiveness, comparable to Prednisolone® (Amr et al., 2007).

Cytotoxic Activity of 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide Derivatives

Research on anticancer agents led to the synthesis of compounds with aryloxy groups attached to the pyrimidine ring, showing cancer cell growth inhibition. This study highlights the potential of pyrimidine derivatives in developing new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Antitubercular Activities of Pyrimidine-Azetidinone Analogues

A series of analogues were synthesized, showcasing the potential in designing antibacterial and antituberculosis compounds, indicating the versatility of pyrimidine-based compounds in addressing various microbial infections (Chandrashekaraiah et al., 2014).

Mechanism of Action

If the compound is a drug or a catalyst, this would involve studying how it interacts with its target to produce its effect.

Safety and Hazards

This would involve studying the compound’s toxicity, its environmental impact, and any precautions that need to be taken when handling it.

Future Directions

This would involve discussing potential future research directions, such as new synthetic routes, new applications, or ways to improve the compound’s properties.